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Compound of Interest

Compound Name: Regaloside E

Cat. No.: B13449502 Get Quote

Technical Support Center: Regaloside E
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the long-term storage and handling of Regaloside
E.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid Regaloside E?

A1: Solid Regaloside E should be stored at -20°C and protected from light.

Q2: How should I store stock solutions of Regaloside E?

A2: For long-term stability, stock solutions of Regaloside E should be stored at -80°C for up to

6 months or at -20°C for up to 1 month.[1] It is crucial to protect these solutions from light. To

avoid degradation from repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes.

Q3: What is the recommended solvent for creating stock solutions?

A3: Dimethyl sulfoxide (DMSO) is a suitable solvent for preparing stock solutions of

Regaloside E. It is soluble in DMSO at a concentration of ≥ 50 mg/mL.[1] For optimal results, it

is advisable to use freshly opened, anhydrous DMSO, as the presence of moisture can affect

solubility.
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Q4: Can I store Regaloside E at room temperature?

A4: While Regaloside E may be shipped at room temperature, for long-term storage, it is

recommended to store it at -20°C to ensure its stability and integrity.[1]
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Problem Possible Cause Recommended Solution

Reduced biological activity of

Regaloside E in experiments.

Improper storage leading to

degradation.

Ensure that both the solid

compound and stock solutions

are stored at the correct

temperatures (-20°C for solid,

-80°C for long-term solution

storage) and protected from

light.[1] Avoid repeated freeze-

thaw cycles by preparing

aliquots.

Contamination of stock

solution.

Use sterile techniques when

preparing and handling stock

solutions. Filter-sterilize the

solution if necessary and

compatible with your

experimental setup.

Precipitation observed in the

stock solution upon thawing.

Exceeded solubility limit or

solvent evaporation.

Gently warm the solution and

vortex to redissolve the

precipitate. Ensure the storage

container is sealed tightly to

prevent solvent evaporation.

Consider preparing a more

dilute stock solution if

precipitation persists.

Use of old or hydrated DMSO.

Prepare fresh stock solutions

using a new, unopened bottle

of anhydrous DMSO.[1]

Inconsistent experimental

results.

Inconsistent concentration of

Regaloside E due to improper

storage or handling.

Always aliquot stock solutions

to ensure a consistent

concentration for each

experiment and to minimize

the impact of freeze-thaw

cycles.[2] Prepare fresh

working solutions for each
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experiment from a properly

stored stock solution.

Light-induced degradation.

Protect all solutions containing

Regaloside E from light by

using amber vials or by

wrapping containers in foil.

Storage and Handling Workflow
The following diagram outlines the recommended workflow for the proper storage and handling

of Regaloside E to ensure its stability and the reproducibility of experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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